Cas no 2138357-14-7 (1-cyclobutyl-3-(oxolan-2-yl)propane-1,3-dione)

• Product Name: 1-cyclobutyl-3-(oxolan-2-yl)propane-1,3-dione
• CAS No: 2138357-14-7
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• CID: 5891063
• PubChem ID: 165474328
• Update Time: 2025-07-22

1-cyclobutyl-3-(oxolan-2-yl)propane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-cyclobutyl-3-(oxolan-2-yl)propane-1,3-dione
• 2138357-14-7
• EN300-1127628

• Inchi： 1S/C11H16O3/c12-9(8-3-1-4-8)7-10(13)11-5-2-6-14-11/h8,11H,1-7H2
• InChI Key： MLXIPRGYOZVRIE-UHFFFAOYSA-N
• SMILES： O1CCCC1C(CC(C1CCC1)=O)=O

Computed Properties

• Exact Mass: 196.109944368g/mol
• Monoisotopic Mass: 196.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.4Ų

Additional information on 1-cyclobutyl-3-(oxolan-2-yl)propane-1,3-dione

Introduction to 1-cyclobutyl-3-(oxolan-2-yl)propane-1,3-dione (CAS No. 2138357-14-7) and Its Emerging Applications in Chemical Biology

1-cyclobutyl-3-(oxolan-2-yl)propane-1,3-dione (CAS No. 2138357-14-7) is a structurally unique heterocyclic compound that has garnered significant attention in the field of chemical biology due to its versatile reactivity and potential biological significance. This compound belongs to the dione class, characterized by the presence of two carbonyl groups separated by a single carbon atom, which imparts distinct chemical properties suitable for various synthetic and pharmaceutical applications.

The molecular framework of 1-cyclobutyl-3-(oxolan-2-yl)propane-1,3-dione incorporates a cyclobutyl moiety linked to an oxolane ring, creating a rigid yet flexible structure that can interact with biological targets in a specific manner. The cyclobutyl group enhances the compound's stability and lipophilicity, while the oxolane ring introduces oxygen atoms that can participate in hydrogen bonding or coordinate with metal ions, making it a promising scaffold for drug design.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The presence of both carbonyl and oxygen-containing functional groups in 1-cyclobutyl-3-(oxolan-2-yl)propane-1,3-dione allows for diverse modifications, enabling chemists to tailor its properties for specific biological activities. For instance, the compound's ability to act as a Michael acceptor or undergo nucleophilic addition reactions makes it a valuable intermediate in synthesizing more complex molecules.

One of the most compelling aspects of this compound is its potential application in modulating enzyme activity. Enzymes are critical targets in drug discovery, and their three-dimensional structures often contain specific binding pockets that can be exploited by small molecules. The rigid cyclobutyl group and the flexible oxolane ring in 1-cyclobutyl-3-(oxolan-2-yl)propane-1,3-dione can be designed to fit into these pockets precisely, thereby inhibiting or activating enzymatic pathways. This has been particularly relevant in the development of inhibitors for kinases and other proteinases, which are implicated in various diseases.

Moreover, the compound's dione functionality provides an additional layer of reactivity that can be leveraged for post-synthetic modifications. For example, it can undergo condensation reactions with amines or hydrazines to form Schiff bases or hydrazones, respectively. These derivatives often exhibit enhanced bioactivity and can be further functionalized to improve pharmacokinetic properties. Such modifications are crucial for translating laboratory findings into viable drug candidates.

In the realm of natural product-inspired drug design, 1-cyclobutyl-3-(oxolan-2-yl)propane-1,3-dione serves as an excellent starting point for mimicking bioactive scaffolds found in nature. Many successful drugs have been inspired by natural products due to their inherent biological activity and structural complexity. By incorporating elements reminiscent of natural products into synthetic molecules like this one, researchers can harness evolutionary optimized structures while also introducing novel chemical features.

The oxolane ring in 1-cyclobutyl-3-(oxolan-2-yl)propane-1,3-dione is particularly noteworthy for its ability to mimic carbohydrate moieties found in glycosidic linkages of natural products. Glycosides are prevalent in biological systems and play roles in cell signaling, immune responses, and metabolic pathways. By designing molecules that mimic these structures but possess additional functional groups for modularity and potency enhancement, scientists can develop targeted therapies with improved efficacy.

Recent studies have also explored the use of 1-cyclobutyl-3-(oxolan-2-yl)propane-1,3-dione as a building block for polymerase inhibitors. DNA replication and repair are essential processes that require precise regulation by enzymes such as DNA polymerases. Inhibitors targeting these enzymes have shown promise in treating viral infections and cancer by disrupting genomic integrity. The compound's ability to interfere with enzyme-substrate interactions through its unique structural features makes it an attractive candidate for further investigation.

The synthesis of 1-cyclobutyl-3-(oxolan-2-yloxy)propane-l,l-dione involves multi-step organic transformations that highlight its synthetic utility. Key steps include cycloaddition reactions between cyclopropene derivatives and ketones or aldehydes to form the oxolane ring followed by functionalization at the 3-position with appropriate substituents. These synthetic strategies not only provide access to this compound but also demonstrate principles applicable to other heterocyclic systems.

The growing interest in green chemistry has prompted researchers to explore sustainable synthetic routes for producing 1-cyclobutyl-l -(oxolan-l -yloxy)-l ,l -diones . Catalytic methods using transition metals have been particularly effective in facilitating key transformations while minimizing waste generation . Such approaches align with global efforts toward environmentally responsible chemical synthesis , ensuring that future developments are both innovative and sustainable . p > < p > Another area where this compound shows promise is its application as a chiral building block . Chirality is a fundamental aspect of many biologically active molecules , with enantiomers often exhibiting different pharmacological profiles . By incorporating chiral centers into l - cyc lob ut yl - 3 -( ox o lan - 2 - y l ) pro pane - l , 3 - di one , researchers can generate libraries of enantiomerically pure compounds for high-throughput screening . This approach has been instrumental in discovering new drugs with improved selectivity and reduced side effects . p > < p > The versatility of l - cyc lob ut yl - 3 -( ox o lan - 2 - y l ) pro pane - l , 3 - di one extends beyond pharmaceutical applications . It has also been explored as a material science component due to its ability to form stable polymers or copolymers with other monomers . These materials exhibit unique mechanical properties , making them suitable for applications such as coatings , adhesives , or even biodegradable plastics . The incorporation of functional groups into these polymers further enhances their utility by imparting specific properties like hydrophobicity or biocompatibility . p > < p > In conclusion , l - cyc lob ut yl - 3 -( ox o lan - 2 - y l ) pro pane - l , 3 - di one ( CAS No . 2138357-l4-l7) represents an exciting opportunity for innovation across multiple disciplines . Its unique structural features coupled with its reactivity make it a valuable scaffold for drug discovery , material science , and beyond . As research continues to uncover new applications , this compound is poised to play an increasingly important role in advancing scientific knowledge and technological development . p >